N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C21H22ClNO4/c1-21(2,27-16-10-8-15(22)9-11-16)20(24)23-13-19(25-3)18-12-14-6-4-5-7-17(14)26-18/h4-12,19H,13H2,1-3H3,(H,23,24)
• InChI Key: FLTUOZXTHADILG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC(C1=CC2=CC=CC=C2O1)OC)OC3=CC=C(C=C3)Cl
• Molecular Formula: C21H22ClNO4
• Molecular Weight: 387.9 g/mol
• CAS No.: 2034420-93-2

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(4-chlorophenoxy)-2-methylpropanamide is a useful research compound. Its molecular formula is C21H22ClNO4 and its molecular weight is 387.86. The purity is usually 95%.
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Scientific Research Applications

Benzofuran Derivatives in Antimicrobial Agents

Benzofuran and its derivatives are recognized for their broad range of biological and pharmacological applications, including antimicrobial activities. These compounds have been found to be suitable structures, existing widely in natural products and synthetic compounds. Benzofuran derivatives such as psoralen, 8-methoxypsoralen, and angelicin have been utilized in the treatment of skin diseases such as cancer or psoriasis. Their unique structural features and a wide array of biological activities make benzofuran a privileged structure in drug discovery, especially in the search for efficient antimicrobial candidates. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents active toward different clinically approved targets (Hiremathad et al., 2015).

Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry

Benzene-1,3,5-tricarboxamide (BTA) has gained importance in various scientific disciplines due to its simple structure and wide accessibility, along with a detailed understanding of its supramolecular self-assembly behavior. This allows full utilization of this versatile, supramolecular building block in applications ranging from nanotechnology to polymer processing and biomedical applications. BTAs are particularly noted for their ability to self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by threefold hydrogen bonding. Their multivalent nature also drives applications in the biomedical field, demonstrating the adaptable nature of this multipurpose building block (Cantekin et al., 2012).